54-21-7

Sodium salicylate

In Stock

• CAS RN:
• 54-21-7

• Formula:
• C7H6NaO3+

• InChI:
• InChI=1S/C7H6O3.Na/c8-6-4-2-1-3-5(6)7(9)10;/h1-4,8H,(H,9,10);/q;+1/p-1

• InChIKey:
• ABBQHOQBGMUPJH-UHFFFAOYSA-M

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Sodium Salicylate is the sodium salt of salicylic acid. As a nonsteroidal anti-inflammatory drug (NSAID), sodium salicylate irreversibly acetylates cyclooxygenases I and II, thereby inhibiting prostaglandin synthesis and associated inflammation and pain. This agent may also activate mitogen-activated protein kinase (p38MAPK), thereby inducing apoptosis in cancer cells. (NCI04)
  Sodium salicylate is an organic molecular entity.
  A non-steroidal anti-inflammatory agent that is less effective than equal doses of ASPIRIN in relieving pain and reducing fever. However, individuals who are hypersensitive to ASPIRIN may tolerate sodium salicylate. In general, this sa...

Benzyl heptanoate

Usually In Stock

• CAS RN:
• 5454-21-7

• Formula:
• C14H20O2

• InChI:
• InChI=1S/C14H20O2/c1-2-3-4-8-11-14(15)16-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3

• InChIKey:
• UEDDAJQIHUEZCJ-UHFFFAOYSA-N

• Benzyl heptanoate is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.

4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one

In Stock

• CAS RN:
• 68454-21-7

• Formula:
• C18H14O4

• InChI:
• InChI=1S/C18H14O4/c1-12-9-18(20)22-17-10-14(7-8-15(12)17)21-11-16(19)13-5-3-2-4-6-13/h2-10H,11H2,1H3

• InChIKey:
• UVQKIOKNSYFKBU-UHFFFAOYSA-N

• 4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one is a useful research compound. Its molecular formula is C18H14O4 and its molecular weight is 294.3 g/mol. The purity is usually 95%.

6-Amino-5-nitropyrimidine-4-thiol

In Stock

• CAS RN:
• 13754-21-7

• Formula:
• C4H4N4O2S

• InChI:
• InChI=1S/C4H4N4O2S/c5-3-2(8(9)10)4(11)7-1-6-3/h1H,(H3,5,6,7,11)

• InChIKey:
• GBZNXKPARWLUIS-UHFFFAOYSA-N

• 6-Amino-5-nitropyrimidine-4-thiol is a useful research compound. Its molecular formula is C4H4N4O2S and its molecular weight is 172.17 g/mol. The purity is usually 95%.

9-Oxo-9H-fluorene-2,7-disulfonyl dichloride

In Stock

• CAS RN:
• 13354-21-7

• Formula:
• C13H6Cl2O5S2

• InChI:
• InChI=1S/C13H6Cl2O5S2/c14-21(17,18)7-1-3-9-10-4-2-8(22(15,19)20)6-12(10)13(16)11(9)5-7/h1-6H

• InChIKey:
• ZQLFXNQIQZAHMI-UHFFFAOYSA-N

• 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride is a useful research compound. Its molecular formula is C13H6Cl2O5S2 and its molecular weight is 377.2 g/mol. The purity is usually 95%.

Barbaloin heptamethyl ether

• CAS RN:
• 13954-21-7

• Formula:
• C28H36O9

• InChI:
• InChI=1S/C28H36O9/c1-30-13-15-11-17-21(26-28(36-7)27(35-6)25(34-5)20(37-26)14-31-2)16-9-8-10-18(32-3)22(16)24(29)23(17)19(12-15)33-4/h8-12,20-21,25-28H,13-14H2,1-7H3/t20-,21?,25-,26+,27+,28+/m1/s1

• InChIKey:
• BPFVQEAIYXWDCA-JZGMYGTFSA-N

• Barbaloin heptamethyl ether is a useful research compound. Its molecular formula is C28H36O9 and its molecular weight is 516.587. The purity is usually 95%.

[(4-Methylphenyl)(phenyl)methyl](octyl)amine

Usually In Stock

• CAS RN:
• 160254-21-7

• Formula:
• C22H31N

• InChI:
• InChI=1S/C22H31N/c1-3-4-5-6-7-11-18-23-22(20-12-9-8-10-13-20)21-16-14-19(2)15-17-21/h8-10,12-17,22-23H,3-7,11,18H2,1-2H3

• InChIKey:
• YYARSJHQICBBKC-UHFFFAOYSA-N

• [(4-Methylphenyl)(phenyl)methyl](octyl)amine is a useful research compound. Its molecular formula is C22H31N and its molecular weight is 309.497. The purity is usually 95%.

1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene

Usually In Stock

• CAS RN:
• 165254-21-7

• Formula:
• C20H32N2O12

• InChI:
• InChI=1S/C20H32N2O12/c1-27-3-5-29-7-9-31-11-13-33-19-15-17(21(23)24)18(22(25)26)16-20(19)34-14-12-32-10-8-30-6-4-28-2/h15-16H,3-14H2,1-2H3

• InChIKey:
• RLKFEUVQBGLTFI-UHFFFAOYSA-N

• 1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene is a useful research compound. Its molecular formula is C20H32N2O12 and its molecular weight is 492.5 g/mol. The purity is usually 95%.

1-({[4-(9H-fluoren-9-yl)piperazin-1-yl]imino}methyl)naphthalen-2-ol

• CAS RN:
• 380454-21-7

• Formula:
• C28H25N3O

• InChI:
• InChI=1S/C28H25N3O/c32-27-14-13-20-7-1-2-8-21(20)26(27)19-29-31-17-15-30(16-18-31)28-24-11-5-3-9-22(24)23-10-4-6-12-25(23)28/h1-14,19,28,32H,15-18H2

• InChIKey:
• JHSXJPYGYWOSBK-UHFFFAOYSA-N

• 1-({[4-(9H-fluoren-9-yl)piperazin-1-yl]imino}methyl)naphthalen-2-ol is a useful research compound. Its molecular formula is C28H25N3O and its molecular weight is 419.5g/mol. The purity is usually 95%.

3-Chloro-4-(2,5-dimethylphenoxy)aniline

In Stock

• CAS RN:
• 893754-21-7

• Formula:
• C14H14ClNO

• InChI:
• InChI=1S/C14H14ClNO/c1-9-3-4-10(2)14(7-9)17-13-6-5-11(16)8-12(13)15/h3-8H,16H2,1-2H3

• InChIKey:
• XEMUBLNKRNLDBO-UHFFFAOYSA-N

• 3-Chloro-4-(2,5-dimethylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.

3'-Methyl-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-21-7

• Formula:
• C17H18OS

• InChI:
• InChI=1S/C17H18OS/c1-13-6-5-8-15(12-13)16(18)11-10-14-7-3-4-9-17(14)19-2/h3-9,12H,10-11H2,1-2H3

• InChIKey:
• CGWHVQVPKIKXGP-UHFFFAOYSA-N

• 3'-Methyl-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18OS and its molecular weight is 270.4 g/mol. The purity is usually 95%.

1-[(4-Chloronaphthalen-1-yl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine

In Stock

• CAS RN:
• 681854-21-7

• Formula:
• C22H23ClN2O2S

• InChI:
• InChI=1S/C22H23ClN2O2S/c1-16-6-5-9-21(17(16)2)24-12-14-25(15-13-24)28(26,27)22-11-10-20(23)18-7-3-4-8-19(18)22/h3-11H,12-15H2,1-2H3

• InChIKey:
• MNYWFGLDGQRWIW-UHFFFAOYSA-N

• 1-[(4-Chloronaphthalen-1-yl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine is a useful research compound. Its molecular formula is C22H23ClN2O2S and its molecular weight is 414.95. The purity is usually 95%.

4,5-Dichloropyrimidin-2-amine

In Stock

• CAS RN:
• 403854-21-7

• Formula:
• C4H3Cl2N3

• InChI:
• InChI=1S/C4H3Cl2N3/c5-2-1-8-4(7)9-3(2)6/h1H,(H2,7,8,9)

• InChIKey:
• LCNPRNSOGSLJFZ-UHFFFAOYSA-N

• 4,5-Dichloropyrimidin-2-amine is a useful research compound. Its molecular formula is C4H3Cl2N3 and its molecular weight is 163.99 g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-1-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Usually In Stock

• CAS RN:
• 864854-21-7

• Formula:
• C19H14N4O4

• InChI:
• InChI=1S/C19H14N4O4/c1-22-13(18(24)20-11-5-6-14-15(8-11)27-10-26-14)9-12-17(22)21-16-4-2-3-7-23(16)19(12)25/h2-9H,10H2,1H3,(H,20,24)

• InChIKey:
• FESXSLUXEROCJY-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-1-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C19H14N4O4 and its molecular weight is 362.345. The purity is usually 95%.

2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(naphthalen-1-yl)acetamide

In Stock

• CAS RN:
• 898154-21-7

• Formula:
• C20H15N3O3

• InChI:
• InChI=1S/C20H15N3O3/c24-19(21-16-8-3-6-14-5-1-2-7-15(14)16)13-23-20(25)11-10-17(22-23)18-9-4-12-26-18/h1-12H,13H2,(H,21,24)

• InChIKey:
• DMOFMCINAYCNKR-UHFFFAOYSA-N

• 2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C20H15N3O3 and its molecular weight is 345.358. The purity is usually 95%.

Ethyl 3-[(3,4,5-trimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 932354-21-7

• Formula:
• C20H21NO7S2

• InChI:
• InChI=1S/C20H21NO7S2/c1-5-28-20(22)18-19(13-8-6-7-9-16(13)29-18)30(23,24)21-12-10-14(25-2)17(27-4)15(11-12)26-3/h6-11,21H,5H2,1-4H3

• InChIKey:
• FHNPTCCULKPYLX-UHFFFAOYSA-N

• Ethyl 3-[(3,4,5-trimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H21NO7S2 and its molecular weight is 451.51. The purity is usually 95%.

1,3,6-Cycloheptatriene-1-carboxaldehyde, 5,5-dimethyl- (6CI)

• CAS RN:
• 102654-21-7

• Formula:
• C10H12O

• InChI:
• InChI=1S/C10H12O/c1-10(2)6-3-4-9(8-11)5-7-10/h3-8H,1-2H3

• InChIKey:
• PINCWMLTPQKBAK-UHFFFAOYSA-N

• 1,3,6-Cycloheptatriene-1-carboxaldehyde, 5,5-dimethyl- (6CI), also known as 1,3,6-Cycloheptatriene-1-carboxaldehyde, 5,5-dimethyl- (6CI), is a useful research compound. Its molecular formula is C10H12O and its molecular weight is 148.205. The purity is usually 95%.

3-Fluoro-4-(trifluoromethyl)benzoic acid

In Stock

• CAS RN:
• 115754-21-7

• Formula:
• C8H4F4O2

• InChI:
• InChI=1S/C8H4F4O2/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H,13,14)

• InChIKey:
• HRIHSNPFVGMAKX-UHFFFAOYSA-N

• 3-Fluoro-4-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H4F4O2 and its molecular weight is 208.11 g/mol. The purity is usually 95%.

3-Mercaptohexyl butyrate

Usually In Stock

• CAS RN:
• 136954-21-7

• Formula:
• C10H20O2S

• InChI:
• InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3

• InChIKey:
• TZNJKOLXWHXDAF-UHFFFAOYSA-N

• 3-Mercaptohexyl butyrate, also known as fema 3852, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl butyrate has been primarily detected in urine. Within the cell, 3-mercaptohexyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Mercaptohexyl butyrate has a fruity, overripe fruit, and passion fruit taste.

3-benzyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine

In Stock

• CAS RN:
• 1035454-21-7

• Formula:
• C12H14N4

• InChI:
• InChI=1S/C12H14N4/c1-2-4-10(5-3-1)8-11-14-15-12-9-13-6-7-16(11)12/h1-5,13H,6-9H2

• InChIKey:
• UIEIJYMITLIXQW-UHFFFAOYSA-N

• 3-benzyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C12H14N4 and its molecular weight is 214.27 g/mol. The purity is usually 95%.

6-methyl-2-{4-[(4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-3-carbonitrile

In Stock

• CAS RN:
• 2549054-21-7

• Formula:
• C21H21N5O

• InChI:
• InChI=1S/C21H21N5O/c1-15-6-7-17(12-22)20(24-15)25-10-8-16(9-11-25)13-26-14-23-19-5-3-2-4-18(19)21(26)27/h2-7,14,16H,8-11,13H2,1H3

• InChIKey:
• QNQPGOHOLMPRRY-UHFFFAOYSA-N

• 6-methyl-2-{4-[(4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H21N5O and its molecular weight is 359.4 g/mol. The purity is usually 95%.